Cas no 88961-87-9 (Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-)

• Product Name: Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-
• CAS No: 88961-87-9
• MF: C₁₆H₁₈O₄S₂
• MW: 338.441722393036
• CID: 618085
• PubChem ID: 23323905
• Update Time: 2025-04-19

Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-
• 1-(5-acetylthiophen-2-yl)propan-2-yl 4-methylbenzenesulfonate
• DTXSID00632921
• 88961-87-9
• SCHEMBL9685098
• 5-acetyl-2-(p-toluenesulphonyloxy)propylthiophene
• 5-acetyl-2-(p-toluenesulphonyloxy)-propylthiophene
• 1-(5-Acetylthiophen-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate
• YPNNDCYMWSFVRT-UHFFFAOYSA-N

• Inchi： 1S/C16H18O4S2/c1-11-4-7-15(8-5-11)22(18,19)20-12(2)10-14-6-9-16(21-14)13(3)17/h4-9,12H,10H2,1-3H3
• InChI Key： YPNNDCYMWSFVRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CC1=CC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 338.06465140g/mol
• Monoisotopic Mass: 338.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.1Ų